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An In-depth Technical Guide to the Safe Handling of 1,2-Bis(2-chloroethoxy)ethane

For Researchers, Scientists, and Drug Development Professionals

Abstract
1,2-Bis(2-chloroethoxy)ethane (CAS No. 112-26-5), also known as Triethylene glycol

dichloride, is a versatile chemical intermediate utilized in various industrial and research

applications, including the synthesis of pharmaceuticals and pesticides.[1][2] Its utility, however,

is matched by significant health and safety considerations. This guide provides a

comprehensive overview of the safety and handling precautions necessary for the responsible

use of 1,2-Bis(2-chloroethoxy)ethane in a laboratory and drug development setting. The

subsequent sections will detail the toxicological profile, prescribe engineering controls and

personal protective equipment, and outline rigorous protocols for routine handling, emergency

response, and waste disposal.

Compound Identification and Physicochemical
Properties
A foundational understanding of a chemical's properties is paramount to anticipating its

behavior and implementing appropriate safety measures. 1,2-Bis(2-chloroethoxy)ethane is a

colorless to pale yellow liquid.[1][3] Its key physical and chemical characteristics are

summarized in the table below.
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Property Value Source

CAS Number 112-26-5 [1][4]

Molecular Formula C6H12Cl2O2 [1][4]

Molecular Weight 187.06 g/mol [1][4]

Appearance Colorless to pale yellow liquid [1][3]

Boiling Point 235 °C (lit.) [1][2][5]

Melting Point -31 °C to -32 °C [1][6]

Density 1.197 g/mL at 25 °C (lit.) [1][2][5]

Flash Point
121 °C (250 °F) - Open or

Closed Cup
[1][4]

Solubility
Insoluble in water. Soluble in

carbon tetrachloride.
[2][4][6]

Vapor Pressure 0.06 mmHg at 25 °C [4]

Hazard Identification and Toxicological Profile
1,2-Bis(2-chloroethoxy)ethane is classified as a hazardous substance requiring stringent

handling protocols.[7] The Globally Harmonized System (GHS) of Classification and Labelling

of Chemicals provides a clear framework for understanding its primary dangers.

GHS Hazard Classification Summary[4][8][9]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A / 1

H319/H318: Causes serious

eye irritation / Causes serious

eye damage

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Toxicological Insights: The primary routes of exposure are ingestion, skin contact, and

inhalation.[7] Ingestion is of particular concern due to its classification as "Toxic if swallowed".

[8] Dermal contact can be harmful and cause significant skin irritation.[8][9] The compound is

also a serious eye irritant, with the potential to cause severe damage.[9] Inhalation of vapors or

mists may lead to respiratory tract irritation.[7][9] Long-term exposure risks should also be

considered, as some sources suggest it is a potential carcinogen.[10]

Engineering Controls and Personal Protective
Equipment (PPE): A Hierarchy of Controls
To mitigate the risks associated with 1,2-Bis(2-chloroethoxy)ethane, a systematic approach

based on the hierarchy of controls is essential. This prioritizes eliminating or reducing hazards

at their source.
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Hierarchy of Controls for 1,2-Bis(2-chloroethoxy)ethane

Elimination
(Most Effective)

Substitution
(Use a less hazardous alternative)

Engineering Controls
(Fume hood, ventilated enclosure)

Administrative Controls
(SOPs, training, restricted access)

Personal Protective Equipment (PPE)
(Least Effective - Last line of defense)

Click to download full resolution via product page

Caption: Hierarchy of controls for mitigating chemical hazards.

3.1. Engineering Controls The primary engineering control for handling this compound is a

properly functioning chemical fume hood.[11] This isolates the material, protecting the user

from inhaling potentially harmful vapors. All manipulations, including weighing, transferring, and

reaction setups, must be conducted within the fume hood. Ensure adequate ventilation in the

laboratory and that safety showers and eyewash stations are readily accessible.[7][12]

3.2. Personal Protective Equipment (PPE) PPE is the last line of defense and must be worn at

all times when handling 1,2-Bis(2-chloroethoxy)ethane.[9]

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN166 (EU) or NIOSH (US) standards.[8][13] A face shield should be used in situations with
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a higher risk of splashing.

Skin Protection:

Gloves: Handle with chemical-impermeable gloves (e.g., nitrile, neoprene) that have been

inspected for integrity before use.[8][11] The selected gloves must satisfy the

specifications of EU Directive 89/686/EEC and the standard EN 374 derived from it.[8][14]

Dispose of contaminated gloves properly after use.[11]

Protective Clothing: Wear a lab coat, closed-toe shoes, and long pants. For larger

quantities or tasks with a high splash potential, consider impervious clothing.[8][13]

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, use a NIOSH/MSHA or European Standard EN 149 approved respirator with an

appropriate filter for organic vapors.[7][12]

Safe Handling and Experimental Protocols
Adherence to strict protocols is non-negotiable for ensuring safety.

4.1. General Handling Protocol

Preparation: Before starting, review the Safety Data Sheet (SDS) and ensure all necessary

engineering controls and PPE are in place.[14] Clearly label all containers.

Work Area: Conduct all work within a chemical fume hood.[11] Keep the sash at the lowest

practical height.

Dispensing: Avoid the formation of mists or aerosols.[8] Use non-sparking tools for transfers.

[8]

Hygiene: Do not eat, drink, or smoke in the work area.[8][9] Wash hands thoroughly after

handling, even if gloves were worn.[7][9] Remove contaminated clothing immediately and

wash it before reuse.[8]

Storage: Keep containers tightly closed when not in use.[6][12]
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Emergency Procedures
Prompt and correct action during an emergency can significantly reduce the severity of an

incident.

Incident Occurs
(Spill or Exposure)

Assess Situation
(Minor or Major?)

Administer First Aid
Seek Medical Attention

If Exposure

Minor Incident
(Small, Contained)

Minor

Major Incident
(Large, Uncontrolled,

Fire, Injury)

Major

Follow Spill
Cleanup Protocol

Evacuate Area
Alert Others

Call Emergency Services
Report Incident

Click to download full resolution via product page

Caption: Decision workflow for emergency response to a chemical incident.

5.1. First Aid Measures Immediate medical attention is critical in all cases of exposure.[9]

If Inhaled: Move the victim to fresh air.[8] If breathing is difficult, provide oxygen. If the person

is not breathing, give artificial respiration (do not use mouth-to-mouth resuscitation) and seek

immediate medical help.[8][9]

In Case of Skin Contact: Immediately remove all contaminated clothing.[8] Wash the affected

area with plenty of soap and water for at least 15 minutes.[12][13] Seek medical attention.[8]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

making sure to lift the upper and lower eyelids.[12][13] Remove contact lenses if present and

easy to do.[8] Seek immediate medical attention.[13]

If Swallowed: Rinse mouth with water.[8] Do NOT induce vomiting.[8] Never give anything by

mouth to an unconscious person.[13] Get emergency medical help immediately.[8]
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5.2. Accidental Release Measures (Spill Cleanup) A minor chemical spill is one that laboratory

personnel are capable of handling safely without the assistance of emergency responders. A

major spill requires immediate evacuation and professional emergency response.[15]

Protocol for a Minor Spill (<1 Liter and Contained in a Fume Hood):

Alert Personnel: Notify others in the immediate area of the spill.[16]

Evacuate (If Necessary): If vapors are significant, evacuate the immediate area.

Don PPE: Wear appropriate PPE, including respiratory protection if necessary, chemical-

resistant gloves, splash goggles, and a lab coat.[8][14]

Containment: Prevent further leakage or spillage if it is safe to do so.[9] Do not let the

chemical enter drains.[8][14]

Absorption: Cover the spill with an inert, non-combustible absorbent material such as sand,

earth, or vermiculite.[9][15] Do not use combustible materials like paper towels to absorb the

bulk of the spill.[15]

Collection: Carefully scoop up the absorbent material using spark-proof tools and place it

into a suitable, closed, and labeled container for hazardous waste disposal.[8][9]

Decontamination: Clean the spill area thoroughly with soap and water.[16]

Disposal: Dispose of all contaminated materials (absorbent, gloves, etc.) as hazardous

waste in accordance with local, state, and federal regulations.[12]

Storage and Disposal
Proper storage and disposal are crucial final steps in the chemical lifecycle to ensure continued

safety and environmental protection.

6.1. Storage Conditions

Store in a cool, dry, and well-ventilated area away from incompatible substances.[1][12]

Keep the container tightly closed to prevent leakage and contamination.[1][6]
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Store in a locked cabinet or a restricted-access area.[8][9]

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, and bases.[7][12]

6.2. Waste Disposal

All waste containing 1,2-Bis(2-chloroethoxy)ethane must be treated as hazardous waste.

[9]

Collect surplus and non-recyclable solutions in a designated, labeled, and sealed hazardous

waste container.[14]

Do not dispose of this chemical down the drain.[8]

Contact a licensed professional waste disposal service to dispose of this material, adhering

to all applicable environmental regulations.[12][14]

Conclusion
1,2-Bis(2-chloroethoxy)ethane is a valuable chemical reagent whose utility in research and

development is accompanied by significant hazards. A comprehensive understanding of its

properties, coupled with the disciplined implementation of engineering controls, personal

protective equipment, and rigorous handling protocols, is essential for its safe use. By

integrating the principles and procedures outlined in this guide, researchers and scientists can

mitigate risks, ensuring a safe laboratory environment for themselves and their colleagues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. innospk.com [innospk.com]

2. 1,2-Bis(2-chloroethoxy)ethane | 112-26-5 [chemicalbook.com]

3. Page loading... [guidechem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.echemi.com/sds/12-bis2-chloroethoxyethane-pid_Seven1382.html
https://www.chemicalbook.com/msds/1-2-bis-2-chloroethoxy-ethane.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2288422&productDescription=12-BIS+2-CHLROETHOXY+ETHN+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2288436&productDescription=12-BIS+2-CHLROETHOXY+ETHN+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b7723579?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-2-bis-2-chloroethoxy-ethane.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Bis2chloroethoxyethane.htm
https://www.echemi.com/sds/12-bis2-chloroethoxyethane-pid_Seven1382.html
https://www.fishersci.com/store/msds?partNumber=AAB2288436&productDescription=12-BIS+2-CHLROETHOXY+ETHN+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Bis2chloroethoxyethane.htm
https://www.benchchem.com/product/b7723579?utm_src=pdf-body
https://www.benchchem.com/product/b7723579?utm_src=pdf-custom-synthesis
https://www.innospk.com/en/?news/grok-exploring-12-bis2-chloroethoxyethane-properties-applications-and-market-insights
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6764713.htm
https://www.guidechem.com/encyclopedia/1-2-bis-2-chloroethoxy-ethane-dic2332.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7723579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. 1,2-Bis(2-chloroethoxy)ethane | C6H12Cl2O2 | CID 8171 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. chembk.com [chembk.com]

6. 1,2-Bis(2-chloroethoxy) Ethane, C6H12Cl2O2, 112-26-5, Triethylene Glycol Dichloride;
Triglycol Dichloride; Ethane [mallakchemicals.com]

7. fishersci.com [fishersci.com]

8. echemi.com [echemi.com]

9. chemicalbook.com [chemicalbook.com]

10. shyzchem.com [shyzchem.com]

11. sigmaaldrich.com [sigmaaldrich.com]

12. fishersci.com [fishersci.com]

13. 1,2-Bis(2-chloroethoxy)ethane(112-26-5)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

14. hpc-standards.com [hpc-standards.com]

15. jk-sci.com [jk-sci.com]

16. EHSO Manual 2025-2026 - Spill Control/Emergency Response [labman.ouhsc.edu]

To cite this document: BenchChem. [1,2-Bis(2-chloroethoxy)ethane safety and handling
precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7723579#1-2-bis-2-chloroethoxy-ethane-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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